Cas no 5194-51-4 (2,4-Hexadiene, (2E,4E)-)

• Product Name: 2,4-Hexadiene, (2E,4E)-
• CAS No: 5194-51-4
• MF: C₆H₁₀
• MW: 82.1436018943787
• CID: 373901
• PubChem ID: 638071
• Update Time: 2025-08-04

2,4-Hexadiene, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiene, (2E,4E)-
• trans,trans-2,4-Hexadiene
• trans-trans-2,4-Hexadiene
• trans,trans-hexa-2,4-diene
• BP-10039
• 1,4-Dimethylbutadiene
• NS00046024
• UNII-5YFI5QMF73
• DTXSID10859501
• Bipropenyl
• trans, trans-2,4-hexadiene
• 2,4-Hexadiene,(2E,4E)-
• (2E,4E)-2,4-Hexadiene
• (2E,4E)-hexa-2,4-diene
• APPOKADJQUIAHP-GGWOSOGESA-N
• EINECS 225-980-9
• 8NFN12O8UQ
• TRANS,TRANS-1,4-DIMETHYL-1,3-BUTADIENE
• 3-Hydroxy-4-methoxy-benzenepropanol
• EINECS 209-757-3
• 2,4-Hexadiene (contains isomers)
• InChI=1/C6H10/c1-3-5-6-4-2/h3-6H,1-2H3/b5-3+,6-4
• MFCD00009297
• CCRIS 8962
• (E),(E)-CH3CH=CHCH=CHCH3
• EINECS 271-040-6
• J147.953I
• 68514-38-5
• (2E,4E)-2,4-Hexadiene #
• Q27270785
• UNII-8NFN12O8UQ
• 5YFI5QMF73
• 592-46-1
• Dipropenyl
• AKOS015903031
• EC 271-040-6
• 2,4-HEXADIENE
• NSC 74169
• 2,4-Hexadiene, (E,E)-
• (E,E)-2,4-HEXADIENE
• 5194-51-4
• DB-257148

• MDL： MFCD00009297
• Inchi： 1S/C6H10/c1-3-5-6-4-2/h3-6H,1-2H3/b5-3+,6-4+
• InChI Key： APPOKADJQUIAHP-GGWOSOGESA-N
• SMILES： C(=C/C)\C=C\C

Computed Properties

• Exact Mass: 82.0783
• Monoisotopic Mass: 82.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 48.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.72 g/mL at 25 °C(lit.)
• Melting Point: -44.9°C
• Boiling Point: 82 °C(lit.)
• Flash Point: 7 °F
• Refractive Index: n20/D 1.445(lit.)
• PSA: 0

2,4-Hexadiene, (2E,4E)- Security Information

• Hazardous Material transportation number：UN 2458 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S16-S26-S36

Additional information on 2,4-Hexadiene, (2E,4E)-

2,4-Hexadiene, (2E,4E)-: A Comprehensive Overview

2,4-Hexadiene, (2E,4E)- is a compound with the CAS registry number 5194-51-4, representing a six-carbon chain with two double bonds located at positions 2 and 4. The (E,E) configuration indicates that the higher priority groups on each double bond are on opposite sides of the molecule. This compound is a key player in various chemical and biological systems due to its unique structure and reactivity.

The (E,E)-configuration of 2,4-hexadiene is particularly significant because it influences the compound's physical and chemical properties. For instance, this configuration affects its melting point, boiling point, and solubility in different solvents. Recent studies have shown that the stereochemistry of (E,E)-2,4-hexadiene plays a crucial role in its interaction with biological systems, particularly in enzyme binding and catalytic reactions.

One of the most intriguing aspects of (E,E)-2,4-hexadiene is its role in natural product synthesis. Researchers have discovered that this compound serves as a precursor in the biosynthesis of various terpenoids and polyketides. For example, in certain fungal species, (E,E)-2,4-hexadiene is involved in the production of bioactive compounds with potential therapeutic applications. These findings highlight the importance of understanding the biosynthetic pathways involving (E,E)-2,4-hexadiene to develop novel drugs.

Recent advancements in synthetic chemistry have also focused on the efficient synthesis of (E,E)-2,4-hexadiene and its derivatives. One notable approach involves the use of transition metal-catalyzed reactions to achieve high stereoselectivity. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the double bonds in (E,E)-configuration, ensuring high purity and yield.

In terms of applications, (E,E)-2,4-hexadiene has found utility in materials science as well. Its ability to undergo polymerization under specific conditions makes it a candidate for developing novel polymeric materials with tailored properties. Recent studies have explored its use in creating biodegradable polymers for packaging and biomedical applications.

The environmental impact of (E,E)-2,4-hexadiene has also garnered attention. Research indicates that this compound can undergo photochemical reactions under UV light, leading to the formation of reactive intermediates that may contribute to atmospheric chemistry processes. Understanding these transformations is essential for assessing its environmental fate and potential risks.

In conclusion, (E,E)-2,4-hexadiene (CAS No: 5194-51-4) is a versatile compound with significant implications across multiple scientific disciplines. From natural product synthesis to materials science and environmental chemistry, its unique properties continue to drive innovative research and applications.